Cas no 51-42-3 (L-Epinephrine Bitartrate)

L-Epinephrine Bitartrate structure

Product Name:L-Epinephrine Bitartrate

CAS No:51-42-3

Molecular Formula:C₁₃H₁₉NO₉

Molecular Weight:333.2913

MDL:MFCD00035077

CID:33523

PubChem ID:24277774

L-Epinephrine Bitartrate Properties

Names and Identifiers

- epinephrine hydrogen tartrate
- (-)-Epinephrine-(+)-Hydrogentartrate
- (-)-adrenaline hydrogen tartrate
- L-(-)-Epinephrine-(+)-bitartrate
- (?-Epinephrine (+)bitartrate salt
- Epinephrine Bitartrate
- Adrenaline tartrate
- Adrenalinium Tartaricum
- (-)-Epinephrine (+)-bitartrate salt
- L-Adrenaline (+)-bitartrate salt
- (R)-4-[1-Hydroxy-2-(methylamino)ethyl]-1,2-Benzenediol [R-(R*,R*)]-2,3-dihydroxybutanedioate salt
- L-3,4-Dihydroxy-alpha-(methylaminomethyl)benzyl alcohol D-hydrogen bitartrate salt
- Epinephrine acid tartrate
- Bronitin Mist
- Adrenalinetartrate
- Adrenaline acid tartrate
- Adrenaline bitartrate
- L-Adrenaline tartrate
- l-Epinephrine tartrate
- Asthmahaler
- Epinephrine d-bitartrate
- Bronkaid Mist Suspension
- (-)-Adrenaline tartrate
- Primatene Mist Suspension
- l-Adrenaline d-bitartrate
- l-Epinephrine bitartrate
- l-Epinephrine d-bitartrate
- EPINEPHRINE TARTRATE
- (-)-Adrenaline bitartrate
- Adrenaline tatrate
- Adrenaline hydrogen tartrate
- L-Epinephrine (Bitartrate)
- adrena
- 1,2-benzenediol, 4-[(1R)-1-hidroxi-2-(metilamino) etil]-, (2R, 3R)-2,3-dihidroxibutanedioate (1:1) (sal) (9CI)
- 1,2-Benzenediol, 4-(1-hydroxy-2-(methylamino)ethyl)-, (theta)-, (theta-(theta,theta))-2,3-dihydroxybutanedioate (1:1) (salt)
- Adrenalina, tartrato (01:01) (6CI)
- 1,2-benzenediol, 4-[(1R)-1-hidroxi-2-(metilamino) etil]-, (2R, 3R)-2,3-dihidroxibutanodioato (1:1)
- epinephrinhydrogentartrat-
- s2521
- 12-Benzenediol 4-[1-hydroxy-2-(methylamino)ethyl]-(R)-[R-(R*R*)]-23-dihydroxybutanedioate (1:1) (salt)
- EPINEPHRINE D-BITARTRATE [MI]
- DTXSID3049415
- Epinephrine bitartrate, United States Pharmacopeia (USP) Reference Standard
- 1,2-Benzenediol, 4-(1-hydroxy-2-(methylamino)ethyl)-, (R)-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1) (salt)
- Q27255971
- BCP0726000242
- NCGC00260385-01
- Epinephrine bitartrate (Adrenalinium)
- (2R,3R)-2,3-dihydroxybutanedioic acid; 4-[(1R)-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
- EPINEPHRINE BITARTRATE COMPONENT OF LIGNOSPAN FORTE
- SCHEMBL40741
- 1,2-Benzenediol, 4-[1-hydroxy-2-(methylamino)ethyl]-, (R)-, [R-(R,R)]-2,3-dihydroxybutanedioate (1:1) (salt)
- Benzyl alcohol 3 4-dihydroxy-alpha-[(methylamino)methyl]-(-)-(+)-tartrate (1:1) (salt) (8CI)
- EPINEPHRINE BITARTRATE [VANDF]
- Epinephrine bitartrate (JAN/USP)
- Bronitin
- (2R,3R)-2,3-dihydroxybutanedioic acid;4-[(1R)-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
- (-)-3,4-Dihydroxy-alpha-((methylamino)methyl)benzyl alcohol (+)-tartrate (1:1) salt
- EPINEPHRINE BITARTRATE [WHO-DD]
- L-Epinephrine D-hydrogentartrate
- epinephrinehydrogentartrate
- C9H13NO3.C4H6O6
- EPINEPHRINE HYDROGEN TARTRATE [WHO-IP]
- D02149
- (-)-Epinephrine (+)-bitartrate
- Adrenaline Tartrate (L-Adrenaline Tartrate)
- L-epinephrine hydrogen tartrate
- HMS3884F06
- EPINEPHRINI HYDROGENOTARTRAS [WHO-IP LATIN]
- NSC 756755
- (-)-Adrenaline acid tartrate
- Adrenaline tartrate, European Pharmacopoeia (EP) Reference Standard
- Epinephrine Bitartrate, Pharmaceutical Secondary Standard; Certified Reference Material
- (-)-Epinephrine (+)-bitartrate salt, solid
- adrenalin bitartrate
- EINECS 200-097-1
- C9-H13-N-O3.C4-H6-O6
- Asmatane mist (TN)
- Adrenaline bitartate
- ADRENALIN TARTRATE [WHO-IP]
- EPINEPHRINE BITARTRATE [USP MONOGRAPH]
- Medihaler-epi (TN)
- ADRENALINE ACID TARTRATE [MART.]
- 51-42-3
- 12-Benzenediol 4-[(1R)-1-hydroxy-2-(methylamino)ethyl]-(2R3R)-23-dihydroxybutanedioate (1:1) (salt) (9CI)
- HY-B0447A
- Adrenaline (as tartrate)
- NSC-756755
- LIGNOSPAN FORTE COMPONENT EPINEPHRINE BITARTRATE
- (R)-(-)-Epinephrine bitartrate
- Adrenaline acid tartrate, British Pharmacopoeia (BP) Reference Standard
- Adrenaline tartrate (1:1) (6CI)
- D88223
- CCG-267841
- ADRENALINE TARTRATE [EP MONOGRAPH]
- EN300-12578730
- CHEMBL1200818
- Epinephrine bitartrate [USAN:JAN]
- DTXCID2029375
- AKOS015951390
- 4-[(1R)-1-Hydroxy-2-(methylamino)ethyl]-1,2-benzenediol (2R,3R)-2,3-dihydroxybutanedioate (1:1)
- 1,2-Benzenediol, 4-[1-hydroxy-2-(methylamino)ethyl]-, (R)-, [R-(R*,R*)]-2,3-dihydroxybutanedioate (1:1) (salt)
- R-(-)-Epinephrine bitartrate
- 1,2-Benzenediol, 4-[(1R)-1-hydroxy-2-(methylamino)ethyl]-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (salt)
- 1,2-Benzenediol, 4-[1-hydroxy-2-(methylamino)ethyl]-, (R)-,[R-(R*,R*)]-2,3-dihydroxybutanedioate (1:1) (salt)
- Adrenaline tartrate with impurity A, European Pharmacopoeia (EP) Reference Standard
- (-)-Epinephrine bitartrate
- Tox21_202839
- (-)-Epinephrine-(+)-bitartrate
- BCP9000650
- 30Q7KI53AK
- (-)-Epinephrine (+)-bitartrate salt, tested according to Ph.Eur.
- EPINEPHRINE BITARTRATE [USP-RS]
- Epinefrina tartrato
- CAS-51-42-3
- EPINEPHRINE BITARTRATE [ORANGE BOOK]
- l-Adrenaline bitartrate
- Adrenaline acid tartrate, l-
- SW219274-2
- l-Adrenaline hydrogen tartrate
- Benzyl alcohol, 3,4-dihydroxy-alpha-((methylamino)methyl)-, (-)-, tartrate (1:1), (+)-
- 24351-82-4
- 1,2-Benzenediol, 4-[(1R)-1-hydroxy-2-(methylamino)ethyl]-,(2R,3R)-2,3-dihydroxybutanedioate (1:1) (salt)
- EPINEPHRINE BITARTRATE [JAN]
- UNII-30Q7KI53AK
- Epinephrine bitartrate [USP:JAN]
- (R)-4-(1-hydroxy-2-(methylamino)ethyl)benzene-1,2-diol (2R,3R)-2,3-dihydroxysuccinate
- LS-42887
- 16536-89-3
- adrenalinium
- (-)-3,4-DIHYDROXY-.ALPHA.-((METHYLAMINO)METHYL)BENZYL ALCOHOL (+)-TARTRATE (1:1) SALT.
- EPINEPHRINE BITARTRATE (USP MONOGRAPH)
- ADRENALINE TARTRATE (EP MONOGRAPH)
- ADRENALINE ACID TARTRATE (MART.)
- Adrenalin tartrate
- EPINEPHRINE BITARTRATE (USP-RS)
- Epinephrine bitartrate (USP:JAN)
- CHEBI:228805
- Adrenaline tartrate with impurity A
- YLXIPWWIOISBDD-NDAAPVSOSA-N
- +Expand
- MDL： MFCD00035077
- InChIKey： YLXIPWWIOISBDD-NDAAPVSOSA-N
- Inchi： 1S/C9H13NO3.C4H6O6/c1-10-5-9(13)6-2-3-7(11)8(12)4-6;5-1(3(7)8)2(6)4(9)10/h2-4,9-13H,5H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t9-;1-,2-/m01/s1
- SMILES： O([H])[C@@]([H])(C([H])([H])N([H])C([H])([H])[H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H].O([H])[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])O[H]

Computed Properties

Exact Mass: 333.10600
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 6
Monoisotopic Mass: 333.10598118g/mol
Heavy Atom Count: 23
Complexity: 288
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 188

Experimental Properties

LogP: -1.38110
PSA: 187.78000
Merck: 13,3650
Refractive Index: -16.5 ° (C=2, H2O)
Boiling Point: 413.1°C at 760 mmHg
Melting Point: ~155?°C (dec.)
Vapor Pressure: 1.45E-07mmHg at 25°C
Flash Point: 207.9°C
Solubility: H2O: soluble
Color/Form: White solid
Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents, iron, iron salts, copper, copper alloys.
Solubility: Soluble in water and ethanol, almost insoluble in chloroform and diethyl ether.
Fluka: 8-10-23

L-Epinephrine Bitartrate Related Literature

1. The use of oxycellulose in the assay of aqueous alkaloidal solutions for injection

D. A. Elvidge,K. A. Proctor,C. B. Baines Analyst 1957 82 367
2. Detection of some 2-hydroxy and 2-methoxy estrogens and other phenolic compounds by a modified Folin-Ciocalteu test

R. L. Risacher,A. M. Gawienowski Analyst 1966 91 816
3. Lanthanide terbium complex: synthesis, electrochemiluminescence (ECL) performance, and sensing application

Xia Xu,Xiangxiang Qin,Ling Wang,Xiaofang Wang,Jing Lu,Xia Qiu,Yinggui Zhu Analyst 2019 144 2359
4. Identification of new inhibitors of NS5 from dengue virus using saturation transfer difference (STD-NMR) and molecular docking studies

Asmat Ullah,Atia-tul-Wahab,Peng Gong,Abdul Mateen Khan,M. Iqbal Choudhary RSC Adv. 2023 13 355
5. Discovery of novel elongator protein 2 inhibitors by compound library screening using surface plasmon resonance

Chang-Peng Xu,Yong Qi,Zhuang Cui,Ya-Jun Yang,Jian Wang,Yan-Jun Hu,Bin Yu,Fa-Zheng Wang,Qing-Po Yang,Hong-Tao Sun RSC Adv. 2019 9 1696
6. Chemical sensing of neurotransmitters

Tuhin Pradhan,Hyo Sung Jung,Joo Hee Jang,Tae Woo Kim,Chulhun Kang,Jong Seung Kim Chem. Soc. Rev. 2014 43 4684
7. Modulation of hepatocarcinogenesis in N-methyl-N-nitrosourea treated Balb/c mice by mushroom extracts

Srishti Ramsaha,Vidushi S. Neergheen-Bhujun,Shalini Verma,Ashok Kumar,Rahul Kumar Bharty,Amit Kumar Chaudhary,Poornima Sharma,Ranjan Kumar Singh,Priya Huzar Futty Beejan,Kang Kyung-Sun,Theeshan Bahorun Food Funct. 2016 7 594

Related Categories

Pharmaceutical and Biochemical Products Medical Disease Classifications

Cas no 51-42-3 (L-Epinephrine Bitartrate)

L-Epinephrine Bitartrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Epinephrine Bitartrate Related Literature

Related Categories

51-42-3 (L-Epinephrine Bitartrate) Related Products